Cas no 162558-25-0 (Fmoc-Dap(Boc)-OH)

Fmoc-Dap(Boc)-OH structure
Fmoc-Dap(Boc)-OH structure
Product Name:Fmoc-Dap(Boc)-OH
CAS No:162558-25-0
MF:C23H26N2O6
MW:426.462346553802
MDL:MFCD00235896
CID:65654
PubChem ID:24871138
Update Time:2024-11-01

Fmoc-Dap(Boc)-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-Dap(Boc)
    • N(alpha)-fmoc-N(beta)-boc-L-2,3-diamino-propionic acid
    • Fmoc-Dap(Boc)-OH
    • Fmoc-Dpr(Boc)-OH
    • Fmoc-L-2,3-Diaminopropionic acid(Boc)
    • (S)-3-(tert-Butoxycarbonylamino)-2-[(9H-fluoren-9-ylmethoxy)carbonylamino]propionic Acid Hydrate
    • (S)-3-(Boc-amino)-2-(Fmoc-amino)propionic acid
    • (2S)-2-(Fmoc-amino)-3-(Boc-amino)propanoic acid
    • Fmoc-Dap(Boc)-OH(Na-Fmoc-N3-Boc-2,3-Diaminopropionic acid)
    • Fmoc-Dapa(Boc)-OH
    • Fmoc-L-Dap(Boc)-OH
    • N-Fmoc-N'-Boc-L-2,3-Diaminopropionic acid
    • N-Fmoc-N-Boc-L-2,3-Diaminopropionic Acid
    • (S)-3-(Boc-amino)-2-(Fmoc-amino)propionic Acid Hydrate
    • (S)-3-(tert-Butoxycarbonylamino)-2-[(9H-fluoren-9-ylmethoxy)carbonylamino]propionic Acid
    • 3-(Boc-amino)-N-Fmoc-L-alanine Hydrate
    • 3-(tert-Butoxycarbonyl)am
    • Fmoc-Dap(Boc)-OH Hydrate
    • Nβ-Boc-Nα-Fmoc-L-2,3-diaminopropionic Acid Hydrate
    • 3-(tert-Butoxycarbonyl)amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanine Hydrate
    • N2-Fmoc-N3-Boc-L-2,3-Diaminopropionic acid
    • FMOC-L-DAP(BOC)
    • N-Fmoc-N'-Boc-L-2
    • FMOC-L-DPA(BOC)-OH
    • FMOC-L-DAPA(BOC)-OH
    • RARECHEM EM WB 0111
    • Fmoc-Dpr(Boc)-OH Novabiochem
    • fmoc-alpha,beta-diaminopropionic acid(boc)-oh
    • Nbeta-Boc-Nalpha-Fmoc-L-2,3-diaminopropionic acid
    • (2S)-3-(tert-butoxycarbonylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • MDL: MFCD00235896
    • Inchi: 1S/C23H26N2O6/c1-23(2,3)31-21(28)24-12-19(20(26)27)25-22(29)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t19-/m0/s1
    • InChI Key: PKAUMAVONPSDRW-IBGZPJMESA-N
    • SMILES: O(C(N[C@H](C(=O)O)CNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17900
  • Monoisotopic Mass: 426.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2630
  • Melting Point: 63°C(lit.)
  • Boiling Point: 652.5℃ at 760 mmHg
  • Flash Point: 348.4 °C
  • Refractive Index: 1.58
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 113.96000
  • LogP: 4.28480
  • Solubility: Not determined

Fmoc-Dap(Boc)-OH Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:10
  • HazardClass:IRRITANT
  • Storage Condition:0-10°C
  • Safety Term:S22;S24/25

Fmoc-Dap(Boc)-OH Pricemore >>

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Fmoc-Dap(Boc)-OH Production Method

Fmoc-Dap(Boc)-OH Related Literature

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